3-methyl-4-nitro-N-3-pyridinylbenzamide

• IUPAC Name: 3-methyl-4-nitro-N-pyridin-3-ylbenzamide
• InChI: InChI=1S/C13H11N3O3/c1-9-7-10(4-5-12(9)16(18)19)13(17)15-11-3-2-6-14-8-11/h2-8H,1H3,(H,15,17)
• InChI Key: MJDZFVOFBGQEDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CN=CC=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol

Description

3-methyl-4-nitro-N-3-pyridinylbenzamide, also known as MNPA, is a chemical compound that has been widely used in scientific research due to its unique properties. MNPA is a derivative of benzamide and has a molecular weight of 268.28 g/mol.

Mechanism of Action

3-methyl-4-nitro-N-3-pyridinylbenzamide acts as an agonist for the M4 receptor by binding to the receptor and activating downstream signaling pathways. This activation leads to the modulation of neurotransmitter release and the regulation of neuronal excitability. The exact mechanism of action of 3-methyl-4-nitro-N-3-pyridinylbenzamide on the M4 receptor is still being studied, but it is believed to involve the activation of G protein-coupled receptor signaling pathways.
Biochemical and Physiological Effects:
The activation of the M4 receptor by 3-methyl-4-nitro-N-3-pyridinylbenzamide has been shown to have various biochemical and physiological effects. These effects include the modulation of dopamine release in the brain, the regulation of neuronal firing patterns, and the enhancement of cognitive function. 3-methyl-4-nitro-N-3-pyridinylbenzamide has also been shown to have potential therapeutic effects in animal models of Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-4-nitro-N-3-pyridinylbenzamide in lab experiments is its high selectivity for the M4 receptor. This allows researchers to specifically target this receptor and study its function without affecting other receptors in the brain. However, a limitation of using 3-methyl-4-nitro-N-3-pyridinylbenzamide is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for the use of 3-methyl-4-nitro-N-3-pyridinylbenzamide in scientific research. One potential direction is the development of new drugs that target the M4 receptor for the treatment of neurological and psychiatric disorders. Another direction is the investigation of the role of the M4 receptor in other physiological processes such as pain perception and immune function. Additionally, the development of new methods for the delivery of 3-methyl-4-nitro-N-3-pyridinylbenzamide to specific brain regions could allow for more targeted studies of its effects.

Synthesis Methods

The synthesis of 3-methyl-4-nitro-N-3-pyridinylbenzamide involves the reaction of 3-methyl-4-nitrobenzoic acid with 3-aminopyridine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified by recrystallization using a suitable solvent. The synthesis of 3-methyl-4-nitro-N-3-pyridinylbenzamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-methyl-4-nitro-N-3-pyridinylbenzamide has been used extensively in scientific research as a tool to study the function of certain receptors in the brain. Specifically, 3-methyl-4-nitro-N-3-pyridinylbenzamide has been found to be a potent and selective agonist for the M4 muscarinic acetylcholine receptor. This receptor is involved in various physiological processes such as learning, memory, and movement control. 3-methyl-4-nitro-N-3-pyridinylbenzamide has been used to investigate the role of the M4 receptor in these processes and to develop potential treatments for disorders such as Parkinson's disease and schizophrenia.